Cas no 1523618-08-7 (1H-Pyrrolo[2,3-b]pyridin-3-ylmethanamine dihydrochloride)

1H-Pyrrolo[2,3-b]pyridin-3-ylmethanamine dihydrochloride structure
1523618-08-7 structure
Product Name:1H-Pyrrolo[2,3-b]pyridin-3-ylmethanamine dihydrochloride
CAS No:1523618-08-7
MF:C8H11Cl2N3
MW:220.099039316177
MDL:MFCD27986874
CID:2093958
PubChem ID:91825849
Update Time:2025-04-21

1H-Pyrrolo[2,3-b]pyridin-3-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1H-Pyrrolo[2,3-b]pyridin-3-yl)methanamine dihydrochloride
    • 1H-pyrrolo[2,3-b]pyridin-3-ylmethanamine dihydrochloride
    • (1H-Pyrrolo[2,3-b]pyridin-3-yl)methanamine 2HCl
    • SB10292
    • AK170622
    • 1523618-08-7
    • AKOS025289563
    • {1H-pyrrolo[2,3-b]pyridin-3-yl}methanamine dihydrochloride
    • AS-33531
    • CS-0052502
    • F2197-0370
    • DB-391053
    • (7-Azaindole-3-yl)methanamine Dihydrochloride
    • EN300-1221954
    • SY259235
    • MFCD27986874
    • YKC61808
    • 1H-Pyrrolo[2,3-b]pyridine-3-methanamine dihydrochloride
    • 1H-pyrrolo[2,3-b]pyridin-3-ylmethanamine;dihydrochloride
    • 1H-Pyrrolo[2,3-b]pyridin-3-ylmethanamine dihydrochloride
    • MDL： MFCD27986874
    • Inchi： 1S/C8H9N3.2ClH/c9-4-6-5-11-8-7(6)2-1-3-10-8;;/h1-3,5H,4,9H2,(H,10,11);2*1H
    • InChI Key： GTMAOWKQICDFAG-UHFFFAOYSA-N
    • SMILES： Cl.Cl.N1C=C(CN)C2=CC=CN=C12

Computed Properties

  • Exact Mass: 219.0330028g/mol
  • Monoisotopic Mass: 219.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7

1H-Pyrrolo[2,3-b]pyridin-3-ylmethanamine dihydrochloride Pricemore >>

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